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Compound of Interest

Compound Name: Jtk-101

Cat. No.: B1673104 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe

research environment. The identifier "JTK-101" is associated with several distinct chemical

products. This guide provides essential safety and logistical information, including operational

and disposal plans for each identified substance to prevent ambiguity and ensure correct

procedures are followed.

TK-101 Chemical Cleaner
A corrosive cleaning agent requiring stringent safety measures for handling and disposal.

Hazard and Safety Data
Hazard Classification Hazard Statements

Corrosive to Metals, Category 1 H290: May be corrosive to metal.

Skin Corrosion/Irritation, Category 1
H314: Causes severe skin burns and eye

damage.

Specific Target Organ Toxicity (Single

Exposure), Category 3
H335: May cause respiratory irritation.

- H303: May be harmful if swallowed.
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Source: TK Products Safety Data Sheet[1]

Disposal Protocol
All waste materials should be disposed of in accordance with local, regional, national, and

international regulations. It is imperative to contact a licensed professional waste disposal

service to ensure compliance. Do not dispose of this product in drains or with regular

household waste.
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Preparation & Handling

Emergency Response

Disposal

Wear appropriate PPE:
- Impervious gloves

- OSHA-approved eye/face protection
- Respiratory protection if spraying

Ensure adequate ventilation
(use outdoors or in a well-ventilated area)

Wash hands and exposed skin
thoroughly after handling

Collect waste in a suitable,
labeled, and sealed container

In case of spill, contain and
clean up promptly

In case of exposure, follow
first aid measures immediately

Contact licensed waste
disposal service

Maintain disposal records
as per regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of TK-101 Chemical Cleaner.

TK101 Resin
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A selective resin for the separation of Strontium (Sr), Lead (Pb), and Polonium (Po).

Hazard and Safety Data
Hazard Classification Hazard Statements

Skin Irritation, Category 2 H315: Causes skin irritation.

Eye Irritation, Category 2 H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single

Exposure), Category 3
H335: May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure), Category 2

H373: May cause damage to organs through

prolonged or repeated exposure.

Hazardous to the Aquatic Environment

(Chronic), Category 3

H412: Harmful to aquatic life with long lasting

effects.

Source: Triskem International Safety Data Sheet[2]

Disposal Protocol
Dispose of contents and container in accordance with all applicable local, regional, national,

and international regulations.[2] The resin should not be disposed of in the environment. Store

waste in a locked-up, designated area until it can be collected by a certified waste

management company.
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Handling & Use First Aid Procedures

Disposal

Wear protective gloves, eye
protection, and face protection

Use in a well-ventilated area

Avoid breathing dust, fumes, or vapors

Collect used and unused resin
in a designated waste container

If inhaled, move to fresh air On skin, wash with soap and water In eyes, rinse cautiously
with water for several minutes

Store waste in a secure,
locked-up location

Arrange for disposal through
a certified waste management service

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of TK101 Resin.

JTK-101 (CAS: 503048-34-8)
This substance is a chemical reagent intended for research use only.[3] A comprehensive

Safety Data Sheet (SDS) with detailed disposal procedures was not available in the public

domain search results.
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Disposal Protocol
For all research-use-only chemicals, the primary source of disposal information is the

manufacturer's Safety Data Sheet (SDS). It is the user's responsibility to obtain and consult the

SDS before use. If an SDS is not readily available, contact the supplier (e.g.,

MedChemExpress) to request one.

In the absence of specific instructions, follow these general best practices for chemical waste

disposal, in accordance with your institution's Environmental Health and Safety (EHS) program:

[4]

Do not discard in trash or pour down the drain.

Segregate from other chemical waste streams to avoid incompatibility issues.

Collect in a properly sealed, clearly labeled waste container.

Arrange for pickup and disposal through your institution's hazardous waste program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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